5-(Oxan-4-yl)-1,2,4-thiadiazol-3-amine
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Overview
Description
The description of a compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include the compound’s appearance (solid, liquid, color, etc.) and any distinctive odors .
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the spatial arrangement of atoms in the molecule .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes the conditions required for the reaction, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity .Scientific Research Applications
Antimicrobial and Anticancer Applications
- A study reported the synthesis of Schiff bases derived from 1,3,4-thiadiazole compounds, which were evaluated for their antimicrobial activities and DNA protective abilities. Specifically, some compounds showed strong antimicrobial activity against S. epidermidis and exhibited cytotoxicity against cancer cell lines, suggesting potential in chemotherapy strategies (Gür et al., 2020).
Noncovalent Interaction Studies
- Research on adamantane-1,3,4-thiadiazole hybrid derivatives highlighted the significance of noncovalent interactions in stabilizing crystal structures, which is crucial for designing molecules with desired physical and chemical properties (El-Emam et al., 2020).
Anticancer Evaluation
- The synthesis and in vitro anticancer evaluation of compounds containing the 1,3,4-thiadiazole moiety demonstrated significant cytotoxicity against various cancer cell lines, indicating the potential for developing new anticancer agents (Abdo & Kamel, 2015).
Anti-Leishmanial Activity
- Novel 1,3,4-thiadiazol-2-amines containing specific moieties were synthesized and showed promising anti-leishmanial activity, which could lead to new treatments for leishmaniasis (Tahghighi et al., 2012).
Nematicidal and Antimicrobial Activity
- New derivatives of 1,3,4-thiadiazol-2-amines were synthesized and exhibited notable nematicidal and antimicrobial activities, suggesting their use in agricultural pest control (Reddy et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3OS/c8-7-9-6(12-10-7)5-1-3-11-4-2-5/h5H,1-4H2,(H2,8,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDHZFAPKPRYUSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C2=NC(=NS2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1339417-20-7 |
Source
|
Record name | 5-(oxan-4-yl)-1,2,4-thiadiazol-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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